(2S,3S)-2,3-Diphenylsuccinic Acid-d10

• Molecular Formula: C₁₆H₄D₁₀O₄
• Molecular Weight: 280.34
• Synonyms: [S-(R*,R*)]-2,3-Diphenyl-butanedioic Acid-d10; (2S,3S)-2,3-Diphenyl-butanedioic Acid-d10

Description

(2S,3S)-2,3-Diphenylsuccinic Acid-d10 is a deuterated derivative of (2S,3S)-2,3-Diphenylsuccinic Acid, where ten hydrogen atoms are replaced with deuterium. This isotopic labeling enhances its utility in advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), where isotopic substitution aids in tracking molecular behavior and reaction mechanisms .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Stereoisomers of Diphenylsuccinic Acid

Meso-2,3-Diphenylsuccinic Acid (2R,3S Configuration)

• Molecular Formula: C16H14O4 (identical to non-deuterated parent compound).
• Molecular Weight : 270.28 .
• Key Differences : The meso form (2R,3S) lacks enantiomeric purity, leading to distinct crystallographic and reactivity profiles. For example, meso compounds often exhibit lower solubility in polar solvents compared to enantiopure (2S,3S) derivatives .
• Applications : Less commonly used in asymmetric synthesis due to internal compensation of stereochemical effects.

Racemic-2,3-Diphenylsuccinic Acid

• Composition : Equal parts (2S,3S) and (2R,3R) enantiomers.
• Key Differences : Racemic mixtures complicate stereochemical outcomes in catalysis, making them less desirable for enantioselective reactions compared to the pure (2S,3S) form .

Functional Group Analogues

(2S,3S)-2,3-Dihydroxysuccinic Acid (CAS 147-71-7)

• Molecular Formula : C4H4O6.
• Molecular Weight : 148.07 .
• Key Differences : Replaces phenyl groups with hydroxyl groups, resulting in significantly higher polarity. This compound is water-soluble and serves as a chelating agent, unlike the lipophilic diphenylsuccinic acid derivatives .

(2S,3S)-Dibenzyl 2,3-Dihydroxysuccinate (CAS 4136-22-5)

• Molecular Formula : C18H18O6.
• Molecular Weight : 330.33 .
• Key Differences : Esterification of hydroxyl groups with benzyl moieties increases molecular weight and alters reactivity. This derivative is used in protecting group strategies during multi-step syntheses .

Isotopic Analogues

Non-Deuterated (2S,3S)-2,3-Diphenylsuccinic Acid

• Molecular Formula : C16H14O4.
• Molecular Weight : 270.28 .
• Key Differences : The absence of deuterium limits its use in isotope-sensitive studies. However, it remains a staple in chiral resolution and asymmetric catalysis .

Aromatic Carboxylic Acids

2,2'-Dihydroxybiphenyl (CAS 1806-29-7)

• Molecular Formula : C12H10O2.
• Molecular Weight : 186.21 .
• Key Differences: Features biphenyl backbone with phenolic -OH groups. Primarily used in polymer stabilization and UV absorption, contrasting with the succinic acid derivatives' roles in stereochemistry .

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Key Application(s)
(2S,3S)-2,3-Diphenylsuccinic Acid-d10	C16D10H4O4	~280.28	N/A	Isotopic labeling, mechanistic studies
(2S,3S)-2,3-Diphenylsuccinic Acid	C16H14O4	270.28	7584-72-7	Stereoselective hydrocoupling
Meso-2,3-Diphenylsuccinic Acid	C16H14O4	270.28	1225-13-4	Crystallography studies
(2S,3S)-Dibenzyl 2,3-DH Succinate	C18H18O6	330.33	4136-22-5	Protecting group strategies

Table 2: Isotopic vs. Non-Isotopic Comparison

Property	(2S,3S)-2,3-Diphenylsuccinic Acid-d10	Non-Deuterated (2S,3S) Analog
Molecular Weight	~280.28	270.28
Key Analytical Use	NMR/MS tracking	Chiral synthesis
Cost (25 mg)	€3,864.00	Lower (varies by supplier)

Research Findings and Implications

• Stereochemical Impact : Enantiopure (2S,3S)-2,3-Diphenylsuccinic Acid-d10 enables precise control in asymmetric catalysis, outperforming racemic or meso forms in yield and selectivity .
• Deuteration Advantages : The deuterated form’s higher mass and isotopic stability make it indispensable for kinetic isotope effect (KIE) studies, particularly in proton-transfer reactions .
• Functional Group Trade-offs: Esterified derivatives like dibenzyl dihydroxysuccinate sacrifice acidity for improved solubility in organic solvents, broadening their utility in non-aqueous systems .